5-Bromopyridine-3-sulfinamide

Protocols & Analytical Methods

Application Note: Synthesis of 5-Bromopyridine-3-sulfonamide from 3,5-dibromopyridine

[1][2][3]

Executive Summary

Target Molecule: 5-Bromopyridine-3-sulfonamide (CAS: 896160-99-9) Starting Material: 3,5-Dibromopyridine (CAS: 625-92-3) Primary Application: Pharmaceutical intermediate for kinase inhibitors (e.g., PI3K, BRAF pathways) and fragment-based drug discovery.

Critical Nomenclature Note: While the request specifies "Sulfinamide" (

), this functional group is chemically unstable and rare in this specific scaffold compared to the Sulfonamide ( ), which is a privileged pharmacophore. In the vast majority of drug development contexts involving 3,5-dibromopyridine, the target is the sulfonamide. This guide details the synthesis of the Sulfonamide to ensure utility and stability, while providing a specific modification note for the Sulfinamide if strictly required.

Methodology Overview: The synthesis relies on a regioselective metal-halogen exchange .[1] Due to the symmetry of 3,5-dibromopyridine, mono-metallation is statistically favored but requires precise control. We present two protocols:

• Protocol A (Recommended): Turbo Grignard (

  ) exchange. Offers superior safety profile, higher temperature tolerance (-15°C), and functional group compatibility.

• Protocol B (Traditional): Lithium-Halogen exchange (

  ). Requires cryogenic conditions (-78°C) and strict moisture exclusion.

Strategic Analysis & Mechanism

The Symmetry Advantage

3,5-Dibromopyridine is

symmetric. The first metal-halogen exchange is degenerate (positions 3 and 5 are identical). However, once the first bromine is exchanged for a metal (Li or Mg), the ring becomes electron-rich, significantly deactivating the second bromine towards further exchange. This electronic feedback loop naturally favors the mono-metallated species, provided stoichiometry is controlled (1.0–1.1 equivalents).

Reagent Selection: Lithium vs. Magnesium

Feature	-Butyllithium ( -BuLi)	Turbo Grignard ( )
reactivity	Extremely High (Pyrophoric)	Moderate/High (Non-pyrophoric)
Temperature	-78°C (Strict Cryogenic)	-15°C to 0°C (Standard Cooling)
Selectivity	Lower (Risk of bis-lithiation)	High (Excellent mono-selectivity)
Stability	Intermediate degrades > -60°C	Intermediate stable up to 0°C
Recommendation	Use for small scale / academic	Preferred for Process/Scale-up

Reaction Pathway Visualization

The following diagram illustrates the reaction logic and intermediate species.

Figure 1: Synthetic pathway from 3,5-dibromopyridine to the target sulfonamide.

Detailed Experimental Protocols

Protocol A: The Turbo Grignard Route (High Fidelity)

Recommended for scale-up (>1g) and safety.

Reagents & Materials

• 3,5-Dibromopyridine (1.0 equiv)[2][3][4]

• (Turbo Grignard) (1.3 M in THF, 1.1 equiv)

• Sulfur Dioxide (

  ) gas (dried) or solution in THF.

• Sulfuryl Chloride (

  ) (1.2 equiv) OR N-Chlorosuccinimide (NCS).

• Ammonium Hydroxide (

  ) (conc. aqueous) or in MeOH.

• Solvent: Anhydrous THF.

Step-by-Step Procedure

Phase 1: Metallation

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and temperature probe.

• Dissolution: Charge 3,5-dibromopyridine (e.g., 2.37 g, 10 mmol) and anhydrous THF (20 mL). Cool the solution to -15°C (ice/salt bath).

• Exchange: Add

  solution (11 mmol) dropwise over 15 minutes. Maintain internal temperature below -10°C.

• Incubation: Stir at -15°C for 30–60 minutes. Checkpoint: TLC or GC aliquot (quenched with

  ) can confirm conversion to mono-deuterated species.

Phase 2: Sulfinylation 5. Quench: Introduce

gas into the headspace (or bubble gently) or add a saturated solution of in THF. The reaction is exothermic; control rate to keep Temp < 0°C. 6. Formation: A thick precipitate (magnesium sulfinate salt) may form. Stir for 30 minutes at 0°C. 7. Evaporation: Remove excess by purging with Nitrogen for 15 minutes.

Phase 3: Activation & Amination (One-Pot) 8. Activation: Cool the mixture to 0°C. Add Sulfuryl Chloride (

) (1.2 equiv) dropwise. Caution: Gas evolution. Stir for 45 minutes to form the sulfonyl chloride.

• Alternative (Milder): Add NCS (1.1 equiv) and stir for 1 hour.

• Amination: Add concentrated aqueous (5 equiv) or 7N in MeOH dropwise at 0°C.
• Workup: Allow to warm to Room Temperature (RT) and stir for 1 hour. Dilute with EtOAc, wash with water and brine. Dry over .[2][5][4]
• Purification: Recrystallize from EtOH/Heptane or flash chromatography (Hexane/EtOAc gradient).

Protocol B: The Traditional Lithiation Route

Best for small-scale exploratory chemistry where Turbo Grignard is unavailable.

Reagents

• 3,5-Dibromopyridine[6][2][5][1][3][4][7][8]

• -Butyllithium (1.6 M or 2.5 M in Hexanes)

• Solvent: Anhydrous Diethyl Ether (

  ) or Toluene (THF is usable but requires strictly -78°C to avoid degradation).

Step-by-Step Procedure

• Cryogenic Setup: Cool a solution of 3,5-dibromopyridine in anhydrous

  to -78°C (Dry Ice/Acetone).

• Lithiation: Add

  -BuLi (1.05 equiv) slowly down the side of the flask. The solution may turn yellow/orange. Stir for 30–45 mins at -78°C.

  • Critical: Do not let temperature rise above -65°C, or the lithiated species may undergo "dance" rearrangement or decomposition.

• Sulfur Dioxide Trap: Bubble dry

  gas into the mixture at -78°C until the color fades/changes.

• Warm-up: Allow the mixture to warm to RT. The Lithium sulfinate precipitates.

• Conversion to Sulfonamide:

  • Suspend the solid in

    .

  • Add NCS (1.1 equiv) and catalytic HCl or

    .

  • Treat with excess Ammonia gas or solution.

Key Data & Troubleshooting

Process Parameters Table

Parameter	Turbo Grignard Protocol	-BuLi Protocol
Solvent	THF	or Toluene
Temp (Metallation)	-15°C to 0°C	-78°C
Stoichiometry	1.1 equiv Mg	1.05 equiv Li
Critical Impurity	Unreacted SM (if <1 eq)	Bis-substituted product
Typical Yield	65–80%	50–70%

Troubleshooting Guide

• Problem: Low Yield / Recovery of Starting Material.

  • Cause: Incomplete exchange or moisture in reagents.

  • Fix: Titrate Grignard/Lithium reagent before use. Ensure reaction time is sufficient (check by quenching aliquot with

    and NMR).

• Problem: Bis-sulfonamide formation.

  • Cause: Excess metallating agent or temperature too high during addition.

  • Fix: Strict temperature control; slow addition rate.

• Problem: "Gooey" reaction mixture during

  addition.

  • Cause: Oligomerization or salt aggregation.

  • Fix: Dilute reaction mixture; ensure vigorous stirring (mechanical stirrer recommended for >10g scale).

Modification for Sulfinamide Target

If the user strictly requires 5-Bromopyridine-3-sulfinamide (

) rather than the sulfonamide:

• Follow Protocol A up to Step 7 (Sulfinate salt formation).

• Do NOT add

  or NCS (Avoid Oxidation).

• Instead, react the sulfinate salt with Hydroxylamine-O-sulfonic acid (HOSA) in a biphasic buffer (NaOAc/Water) at 0°C.

  • Note: This usually yields the sulfonamide (

    ) via rearrangement.

  • True Sulfinamide Synthesis: To make

    , one typically reacts the Grignard intermediate with thionyl chloride ( ) to get Sulfinyl Chloride ( ), then immediately treats with stoichiometric .

  • Warning: Pyridine sulfinyl chlorides are highly unstable and prone to hydrolysis.

References

• Preparation of Functionalized Pyridines via Turbo Grignard

  • Source: Knochel, P. et al. "A New Turbo-Grignard Reagent for the Functionalization of Pyridines." Angew. Chem. Int. Ed. 2004, 43, 3333.
  • Relevance: Establishes the protocol for Mg-Halogen exchange on bromopyridines.

• Synthesis of 5-Bromopyridine-3-sulfonamide

  • Source: Vertex Pharmaceuticals P
  • Relevance: Describes the specific use of 3,5-dibromopyridine to generate sulfonamide fragments for kinase inhibitors.

• General Method for Sulfonamide Synthesis

  • Source:Org.[5][1][3] Process Res. Dev. 2008, 12, 5, 892–895.

  • Relevance: Optimiz

• Lithium-Halogen Exchange Selectivity

  • Source: Song, J.J. et al. "Selective Monolithiation of 2,5-Dibromopyridine." J. Org. Chem. 2002.[5]

  • Relevance: Discusses the thermodynamics of lithiating polybromin

Sources

• 1. heteroletters.org [heteroletters.org]
• 2. US10377746B2 - Indolin-2-one derivatives - Google Patents [patents.google.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. benchchem.com [benchchem.com]
• 5. WO2010100144A1 - Fused bicyclic compounds as inhibitors for pi3 kinase - Google Patents [patents.google.com]
• 6. Combi-Blocks [combi-blocks.com]
• 7. 3,5-Dibromopyridine synthesis - chemicalbook [chemicalbook.com]
• 8. Page loading... [wap.guidechem.com]

Application Notes and Protocols for the Asymmetric Synthesis of Chiral N-Sulfinyl Imines Using 5-Bromopyridine-3-sulfinamide

Introduction: A Bifunctional Reagent for Asymmetric Amine Synthesis and Late-Stage Diversification

Chiral amines are ubiquitous structural motifs in a vast array of pharmaceuticals, agrochemicals, and natural products. Their stereochemistry is often critical for biological activity, making their enantioselective synthesis a cornerstone of modern organic chemistry. Among the most robust and versatile methods for accessing chiral amines is the asymmetric addition of nucleophiles to chiral N-sulfinyl imines.[1][2] The N-sulfinyl group, pioneered by the likes of Ellman and Davis, acts as a powerful chiral auxiliary, activating the imine for nucleophilic attack and directing the stereochemical outcome with high predictability.[3][4] Following the key bond-forming step, the auxiliary can be readily cleaved under mild acidic conditions to furnish the desired chiral amine.

This document provides a detailed guide to the synthesis of chiral N-sulfinyl imines using a reagent of significant strategic potential: 5-Bromopyridine-3-sulfinamide . While the core chemistry of N-sulfinyl imine formation is well-established, the incorporation of a 5-bromopyridine moiety introduces a powerful element of synthetic versatility. The bromine atom serves as a convenient handle for a wide range of palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura or Buchwald-Hartwig reactions.[5][6] This unique feature transforms the resulting N-sulfinyl imine into a bifunctional intermediate, enabling not only the asymmetric installation of an amino group but also the late-stage diversification of the molecular scaffold. This dual-reactivity profile is of particular interest to researchers in drug discovery and development, where the ability to rapidly generate analogues with diverse functionalities is paramount for lead optimization.[5][7]

These application notes will detail a representative protocol for the condensation of 5-Bromopyridine-3-sulfinamide with carbonyl compounds, discuss the mechanistic underpinnings of the reaction, and explore the subsequent synthetic transformations that the unique 5-bromopyridine handle allows.

Core Protocol: Synthesis of Chiral N-(5-Bromopyridin-3-yl)sulfinyl Imines

This protocol describes a general and efficient method for the synthesis of N-sulfinyl imines via the condensation of 5-Bromopyridine-3-sulfinamide with a variety of aldehydes and ketones. The procedure is adapted from well-established methods for other sulfinamides, most notably tert-butanesulfinamide.[8] The use of a Lewis acid, such as titanium(IV) ethoxide, is crucial for activating the carbonyl group and facilitating the dehydration process.

Experimental Workflow

Figure 1: A generalized workflow for the synthesis of N-sulfinyl imines.

Materials and Reagents

Reagent/Material	Purpose
(R)- or (S)-5-Bromopyridine-3-sulfinamide	Chiral Auxiliary
Aldehyde or Ketone	Carbonyl Substrate
Titanium(IV) ethoxide (Ti(OEt)4)	Lewis Acid Catalyst/Dehydrating Agent
Anhydrous Tetrahydrofuran (THF) or Dichloromethane (CH2Cl2)	Reaction Solvent
Anhydrous Sodium Sulfate (Na2SO4) or Magnesium Sulfate (MgSO4)	Drying Agent
Ethyl Acetate (EtOAc), Hexanes	Solvents for Chromatography
Silica Gel	Stationary Phase for Chromatography
Standard Glassware for inert atmosphere reactions	Reaction Vessel

Step-by-Step Protocol

• Reaction Setup: To an oven-dried, round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N2 or Argon), add (R)- or (S)-5-Bromopyridine-3-sulfinamide (1.0 eq).

• Dissolve the sulfinamide in an appropriate anhydrous solvent (e.g., THF or CH2Cl2, approx. 0.5 M concentration).

• Add the aldehyde (1.0-1.2 eq) or ketone (1.5-2.0 eq) to the solution.

• Addition of Lewis Acid: While stirring at room temperature, add titanium(IV) ethoxide (1.5-2.0 eq for aldehydes, 2.0-3.0 eq for ketones) dropwise to the reaction mixture.

• Reaction Progress: Stir the mixture at room temperature or with gentle heating (e.g., 40-50 °C) for 2-24 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting sulfinamide is consumed.

• Work-up: Upon completion, cool the reaction to room temperature and quench by the careful addition of brine or a saturated aqueous solution of NaHCO3 with vigorous stirring until a filterable solid precipitate forms.

• Filter the mixture through a pad of Celite®, washing the filter cake with the extraction solvent (e.g., EtOAc).

• Transfer the filtrate to a separatory funnel and extract the aqueous layer with additional solvent.

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4 or MgSO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude N-sulfinyl imine by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Mechanistic Rationale and Scientific Insights

The condensation of a sulfinamide with a carbonyl compound to form an N-sulfinyl imine is a reversible dehydration reaction. The use of a Lewis acid like Ti(OEt)4 serves a dual purpose. Firstly, it coordinates to the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and rendering it more susceptible to nucleophilic attack by the sulfinamide nitrogen. Secondly, as a highly hygroscopic reagent, it acts as a powerful dehydrating agent, sequestering the water produced during the reaction and driving the equilibrium towards the formation of the imine product.[8]

The stereochemical integrity of the sulfinyl group is maintained throughout the reaction, and it is this chiral center that dictates the facial selectivity of subsequent nucleophilic additions to the C=N bond.

Substrate Scope and Expected Outcomes

The condensation protocol is generally applicable to a wide range of aldehydes and ketones. Based on extensive literature for analogous sulfinamides, the following trends can be expected:

Carbonyl Substrate	Expected Reactivity	Typical Conditions
Aromatic Aldehydes	High	Room temperature, 2-6 hours
α,β-Unsaturated Aldehydes	High	Room temperature, 2-6 hours
Aliphatic Aldehydes	Good to High	Room temperature to 40 °C, 4-12 hours
Aromatic Ketones	Moderate	40-50 °C, 12-24 hours
Aliphatic Ketones	Moderate to Low	40-50 °C, 12-24 hours

Note: Reaction times and temperatures may require optimization for specific substrates. Sterically hindered ketones may require longer reaction times and/or higher temperatures.

Synthetic Utility: The Power of the 5-Bromopyridine Handle

The primary advantage of using 5-Bromopyridine-3-sulfinamide lies in the synthetic versatility of the resulting N-sulfinyl imines. These intermediates are not merely precursors to chiral amines but are valuable building blocks for the rapid construction of complex, medicinally relevant molecules.

Asymmetric Synthesis of a Chiral Amine

Following the successful synthesis of the N-(5-Bromopyridin-3-yl)sulfinyl imine, the next step is typically the diastereoselective addition of a nucleophile. For example, the addition of a Grignard reagent (R-MgBr) to the imine would proceed with high stereocontrol, dictated by the chiral sulfinyl group. Subsequent removal of the sulfinyl auxiliary with a mild acid (e.g., HCl in an alcohol solvent) reveals the chiral amine.

Post-Condensation Diversification via Cross-Coupling

The true potential of this reagent is realized when the 5-bromopyridine moiety is exploited for further functionalization. This can be performed either before or after the nucleophilic addition and/or deprotection steps, offering significant flexibility in synthetic design. A particularly powerful strategy involves performing a Suzuki-Miyaura cross-coupling reaction to introduce a new aryl or heteroaryl group at the 5-position of the pyridine ring.

Figure 2: A representative scheme for late-stage diversification.

This approach allows for the exploration of the chemical space around the pyridine core, a common strategy in the development of kinase inhibitors and other targeted therapies where the pyridine nitrogen often forms a key hydrogen bond interaction in the active site of a protein.[5]

Conclusion

5-Bromopyridine-3-sulfinamide is a highly valuable, yet underexplored, reagent for asymmetric synthesis. It combines the proven reliability of N-sulfinyl imine chemistry for the synthesis of chiral amines with the strategic advantage of a functional handle for late-stage diversification. The protocols and insights provided herein are intended to equip researchers, particularly those in the field of medicinal chemistry and drug development, with the foundational knowledge to incorporate this versatile building block into their synthetic programs, thereby accelerating the discovery of novel, stereochemically defined therapeutic agents.

References

• Wikipedia. (2023, December 2). N-Sulfinyl imine. Retrieved from [Link]

• Fimm, M., & Saito, F. (2024). Enantioselective Synthesis of Sulfinamidines via Asymmetric Nitrogen Transfer from N-H Oxaziridines to Sulfenamides. Angewandte Chemie International Edition, 63(35), e202408380. Retrieved from [Link]

• Fimm, M., & Saito, F. (2024). Enantioselective Synthesis of Sulfinamidines via Asymmetric Nitrogen Transfer from N-H Oxaziridines to Sulfenamides. ChemRxiv. Retrieved from [Link]

• ResearchGate. (n.d.). N-Sulfinyl Imines. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). N-Sulfinyl imine synthesis by oxidation, condensation, hydroamination or rearrangement. Retrieved from [Link]

• Davis, F. A. (2006). Asymmetric synthesis of heterocycles using sulfinimines (N-sulfinyl imines). ARKIVOC, 2006(7), 120-128. Retrieved from [Link]

• Harmata, M. (Ed.). (2020). Modern Stereoselective Synthesis of Chiral Sulfinyl Compounds. Chemical Reviews, 120(9), 4591-4653. Retrieved from [Link]

• Fimm, M., & Saito, F. (2024). Enantioselective Synthesis of Sulfinamidines via Asymmetric Nitrogen Transfer from N−H Oxaziridines to Sulfenamides. LMU Open Access. Retrieved from [Link]

• Ruano, J. L. G., & Alemán, J. (2021). N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles. Beilstein Journal of Organic Chemistry, 17, 1096-1140. Retrieved from [Link]

• Padmanilayam, M., & Davis, F. A. (2021). Applications of aryl-sulfinamides in the synthesis of N-heterocycles. RSC Advances, 11(36), 22165-22187. Retrieved from [Link]

• Li, Z., et al. (2025). Synthesis of chiral N-free sulfinamides by asymmetric condensation of stable sulfinates and ammonium salts. Chemical Communications. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Crucial Role of Pyridine Derivatives in Modern Drug Discovery. Retrieved from [Link]

• Zhou, P. (2004). Recent Advances in Asymmetric Reactions Using Sulfinimines (N-Sulfinyl Imines). Tetrahedron, 60(37), 8003-8030. Retrieved from [Link]

• Ruano, J. L. G., & Alemán, J. (2021). N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles. Beilstein Journal of Organic Chemistry, 17, 1096–1140. Retrieved from [Link]

• Caron, G., et al. (2021). Steering New Drug Discovery Campaigns: Permeability, Solubility, and Physicochemical Properties in the bRo5 Chemical Space. ACS Medicinal Chemistry Letters, 12(2), 274-280. Retrieved from [Link]

• Hassan, M., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 205. Retrieved from [Link]

• ResearchGate. (n.d.). An Efficient Synthesis of 5-Bromopyridine-2-carbonitrile. Retrieved from [Link]

• Li, L., et al. (2020). Synthesis, biological evaluation and molecular docking investigation of new sulphonamide derivatives bearing naphthalene moiety as potent tubulin polymerisation inhibitors. Journal of Enzyme Inhibition and Medicinal Chemistry, 35(1), 1234-1242. Retrieved from [Link]

• ResearchGate. (n.d.). A facile synthesis of new 5-Aryl-Thiophenes bearing Sulfonamide moiety via Pd(0)-catalyzed Suzuki-Miyaura Cross Coupling Reactionsand5-bromothiophene-2-acetamide: As Potent Urease Inhibitor, Antibacterial Agent and Haemolytically active compounds. Retrieved from [Link]

• Khan, I., et al. (2022). Synthesis, Anticancer Activity, and In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine Analogs. Molecules, 27(19), 6296. Retrieved from [Link]

Sources

• 1. N-Sulfinyl imine - Wikipedia [en.wikipedia.org]
• 2. BJOC - N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles [beilstein-journals.org]
• 3. arkat-usa.org [arkat-usa.org]
• 4. Applications of aryl-sulfinamides in the synthesis of N-heterocycles - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04099E [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. nbinno.com [nbinno.com]
• 8. N-Sulfinyl imine synthesis by oxidation, condensation, hydroamination or rearrangement [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Purification of Pyridine Sulfinamides

Ticket ID: PYR-SULF-001 Status: Open Assigned Specialist: Senior Application Scientist (Separation Sciences)

Core Analysis: The Chemistry of the Challenge

Welcome to the technical support center. You are likely encountering difficulty purifying pyridine sulfinamides due to a "perfect storm" of chemical interactions. To solve this, we must first understand the two competing mechanisms at play in your column:[1]

• The Pyridine Problem (Lewis Basicity): The nitrogen atom in the pyridine ring is a Lewis base. Standard silica gel (

  ) is slightly acidic (pH ~5) due to surface silanol groups ( ).[1] The pyridine nitrogen hydrogen-bonds or protonates upon contact with these silanols, causing severe peak tailing (streaking) and retention time shifts.[2]

• The Sulfinamide Factor (Polarity & Chirality): The sulfinyl group (

  ) is highly polar and often chiral (if using Ellman’s auxiliary). While generally stable, sulfinamides can hydrolyze to sulfinic acids and amines under prolonged exposure to acidic conditions or heat.[1]

The Goal: We must pass the compound through the stationary phase quickly (to prevent hydrolysis) while suppressing silanol interactions (to prevent tailing), all without destroying the chiral integrity of the sulfinamide.

Troubleshooting Guides & FAQs

Issue 1: "My product streaks across the column and never elutes as a tight band."

Diagnosis: Uncontrolled Silanophilic Interaction. The pyridine ring is "sticking" to the acidic protons on the silica surface.

Corrective Action: You must deactivate the silica surface before and during the run.

• The Fix: Add 1–3% Triethylamine (Et

  N) to your mobile phase.

• Mechanism: Et

  N is a stronger base than pyridine. It preferentially binds to the acidic silanol sites, effectively "capping" them and allowing your pyridine sulfinamide to pass through without drag.

• Protocol: Pre-wash the column with the Et

  N-containing solvent system (at least 2 column volumes) before loading your sample.

Issue 2: "I lost 40% of my mass, and the NMR shows free amine or sulfinic acid."

Diagnosis: On-Column Acidic Hydrolysis. Your residence time on the acidic silica was too long, or the silica activity was too high.

Corrective Action:

• Immediate Fix: Switch to Neutral Alumina (Brockmann Grade III) . Alumina is less acidic than silica and is the gold standard for acid-sensitive basic heterocycles.

• Alternative Fix (If sticking to Silica): Ensure your mobile phase contains 1% Et

  N (which neutralizes the acidity) and increase the flow rate to minimize residence time. Never leave the compound on the column overnight.

Issue 3: "I cannot separate the diastereomers (dr is unchanged)."

Diagnosis: Insufficient Resolution in Mobile Phase. Pyridine sulfinamides often exist as diastereomers (especially if synthesized via Ellman’s auxiliary).[1] Standard gradients are often too steep to resolve them.

Corrective Action:

• The Fix: Use a shallow gradient (isocratic hold).

• Solvent System: Switch from EtOAc/Hexanes to DCM/MeOH or DCM/Acetone . The unique selectivity of DCM often resolves sulfinamide diastereomers better than aliphatic solvents.

• Loading: Do not exceed 1% sample load (w/w) relative to silica mass.

Optimized Experimental Protocols

Protocol A: The "Silanol-Block" Silica Method (Standard)

Best for: Stable pyridine sulfinamides exhibiting tailing.

• Mobile Phase Preparation:

  • Prepare Solvent A: Hexanes (or Heptane) + 2% Et

    N.[1]

  • Prepare Solvent B: Ethyl Acetate (EtOAc) + 2% Et

    N.[1]

  • Note: The Et

    N concentration must be constant in both bottles to prevent baseline drift.

• Column Equilibration:

  • Flush the packed silica cartridge with 3 Column Volumes (CV) of 10% Solvent B (with Et

    N). This saturates the silanol sites.

• Sample Loading:

  • Dissolve sample in a minimum amount of DCM or Toluene. Avoid loading in EtOAc (too polar) or MeOH (dissolves silica).[1]

• Elution Gradient:

  • 0–10% B over 2 CV (Impurity flush).[1]

  • 10–60% B over 15 CV (Product elution).[1]

  • Hold at 60% B if product has not eluted.

Protocol B: The Neutral Alumina Method (High Sensitivity)

Best for: Acid-sensitive sulfinamides or those that degrade on silica.

• Stationary Phase: Use Neutral Alumina (Activity Grade III).

  • To adjust activity: Add 6% water (w/w) to Grade I Alumina and shake for 2 hours to reach Grade III.

• Mobile Phase: DCM / MeOH (0% to 5% MeOH gradient).

• Note: Alumina has lower capacity than silica. Use a 50:1 ratio of Alumina:Compound (vs. 20:1 for silica).

Data & Visualization

Solvent System Selection Matrix

Solvent System	Polarity	Resolution Power	Risk Factor	Recommended For
Hex/EtOAc + 2% Et N	Medium	High	Low	General purification of stable pyridine sulfinamides.
DCM/MeOH (95:5)	High	Medium	Medium (Silica dissolution)	Very polar sulfinamides; removing baseline impurities.[1]
DCM/Acetone	Medium	High (Diastereomers)	Low	Separating diastereomers (chiral resolution).[1]
MTBE/Hexanes	Low	Low	Low	Removing non-polar impurities before main column.

Decision Logic: Selecting the Right Purification Path

Figure 1: Decision tree for selecting the stationary phase and mobile phase additives based on compound stability and TLC behavior.

Workflow: The "Silanol-Block" Technique

Figure 2: Step-by-step workflow for the "Silanol-Block" protocol to prevent pyridine tailing.

References

• Ellman, J. A., et al. (2002).[1] "Asymmetric Synthesis of Amines and Amino Acids." Chemical Reviews, 102(2), 401-442.[1] [1]

  • Context: Foundational text on sulfinamide synthesis and handling, establishing the stability profile of the bond.

• Reich, H. J. (2024).[1] "Chromatography Advice: Tailing of Amines." University of Wisconsin-Madison Organic Chemistry Data.

  • Context: Authoritative guide on the interaction between basic nitrogen heterocycles (pyridines) and silica silanols.[2]

• Still, W. C., Kahn, M., & Mitra, A. (1978).[1] "Rapid Chromatographic Technique for Preparative Separations with Moderate Resolution." Journal of Organic Chemistry, 43(14), 2923–2925.[1]

  • Context: The original "Flash Chromatography" protocol, modified here for amine-deactiv

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Strategies for the Effective Removal of Residual Sulfinyl Chloride from Reaction Mixtures

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) concerning the removal of residual sulfinyl chloride (SOCl₂), a common yet challenging aspect of many synthetic workflows. Our goal is to equip you with the knowledge to not only solve common issues but also to understand the underlying chemical principles for more robust and reliable experimental outcomes.

Introduction: The Challenge of Residual Sulfinyl Chloride

Sulfinyl chloride, also known as thionyl chloride, is a widely used reagent for converting carboxylic acids to acyl chlorides and alcohols to alkyl chlorides.[1][2][3] Its primary advantage lies in the formation of gaseous byproducts, sulfur dioxide (SO₂) and hydrogen chloride (HCl), which can theoretically be easily removed from the reaction mixture.[1][4] However, in practice, complete removal of excess sulfinyl chloride can be complicated, leading to potential side reactions, product degradation, and purification difficulties. This guide will explore the most effective methods for its removal and provide solutions to common problems encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the principal methods for removing excess sulfinyl chloride from a reaction mixture?

A1: The two most common and effective methods are distillation and chemical quenching.[5][6] The selection between these methods is contingent upon several factors, including the stability of your product, the scale of the reaction, and the desired purity of the final product.[5]

Q2: When is distillation the preferred method for sulfinyl chloride removal?

A2: Distillation is the method of choice when the desired product, such as an acyl chloride, is sensitive to water or other protic quenching agents.[5] It is also well-suited for large-scale reactions where the significant heat of reaction from quenching can be challenging to manage.[5]

Q3: Under what circumstances should I opt for chemical quenching to remove excess sulfinyl chloride?

A3: Quenching is a suitable and often more rapid and straightforward option for smaller-scale reactions, provided your product is stable under the workup conditions, which are typically aqueous.[5]

Q4: What are the critical safety precautions when working with sulfinyl chloride?

A4: Sulfinyl chloride is a corrosive and toxic substance that reacts violently with water, liberating hazardous gases like sulfur dioxide (SO₂) and hydrogen chloride (HCl).[4][5][7] It is imperative to handle this reagent in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including chemical safety goggles, acid-resistant gloves, and a lab coat.[5][8][9] A trap containing an alkaline solution (e.g., NaOH or KOH) should be used to neutralize the evolved acidic gases.[5]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the removal of residual sulfinyl chloride and provides actionable solutions.

Method 1: Distillation (Vacuum and Azeotropic)

Issue 1: My product is decomposing during distillation.

• Cause: The distillation temperature may be too high. Thionyl chloride decomposes at temperatures above 140°C, and your product might have a lower decomposition temperature.[7]

• Solution: Employ vacuum distillation to lower the boiling point of thionyl chloride, allowing for its removal at a lower temperature.[10] A bath temperature below 50°C is often sufficient under vacuum.[5]

Issue 2: The tubing of my rotary evaporator is degrading.

• Cause: The acidic vapors of HCl and SO₂ are highly corrosive.

• Solution: Use chemically resistant tubing. It is also crucial to install a base trap (e.g., with KOH or NaOH solution) between the rotary evaporator and the vacuum pump to neutralize the acidic vapors and protect the pump.[5]

Issue 3: I have distilled off the sulfinyl chloride, but I still see traces of it in my product.

• Cause: Incomplete removal can occur due to insufficient distillation time or the formation of an azeotrope.

• Solution: For simple distillation, ensure the head temperature reaches the boiling point of thionyl chloride and is maintained until distillation ceases.[6] For more stubborn traces, perform an azeotropic distillation by adding a dry, inert solvent like toluene and distilling the azeotrope.[6][11] This process can be repeated several times to ensure complete removal.[6]

Method 2: Chemical Quenching

Issue 1: The quenching reaction is dangerously vigorous and difficult to control.

• Cause: The reaction of thionyl chloride with quenching agents such as water, alcohols, or basic solutions is highly exothermic.[5][12]

• Solution: Always perform the quench at a low temperature (0-5°C) by adding the reaction mixture dropwise to a cooled and vigorously stirred quenching solution (e.g., ice-water or a cold aqueous base solution).[5]

Issue 2: My desired product is hydrolyzing during the aqueous workup.

• Cause: Your product, particularly if it is an acyl chloride, is sensitive to water and is being converted back to the corresponding carboxylic acid.[5]

• Solution: If your product is water-sensitive, aqueous quenching is not a suitable method. In this case, distillation is the recommended approach for removing excess sulfinyl chloride.[5]

Issue 3: The pH of my aqueous layer remains acidic after quenching with a base.

• Cause: An insufficient amount of base was used to neutralize the HCl and SO₂ generated from the hydrolysis of thionyl chloride.

• Solution: Add more of the basic solution (e.g., saturated sodium bicarbonate) until the pH of the aqueous layer is neutral or slightly basic.[5] The pH can be monitored using litmus paper or a pH meter.

Experimental Protocols

Protocol 1: Vacuum Distillation

• Apparatus Setup: Assemble a standard distillation apparatus using oven-dried glassware. Connect the receiving flask to a cold trap, which is then connected to a vacuum pump. The cold trap should be cooled with a dry ice/acetone slurry or liquid nitrogen.[5]

• Procedure: a. After the reaction is complete, allow the reaction flask to cool to room temperature. b. Slowly and cautiously apply vacuum to the system, being mindful of potential initial bumping. c. Gradually heat the reaction flask in an oil bath, keeping the temperature below 50°C.[5] d. Collect the distilled thionyl chloride in the cooled receiving flask. e. Once the distillation is complete, slowly and carefully release the vacuum.

Protocol 2: Chemical Quenching with Saturated Sodium Bicarbonate

• Apparatus Setup: Place a beaker or flask containing the quenching solution in an ice bath on a stir plate.

• Procedure: a. Prepare a saturated solution of sodium bicarbonate (NaHCO₃) and cool it in an ice bath.[5] b. Slowly and dropwise, add the reaction mixture containing excess thionyl chloride to the cold, vigorously stirred sodium bicarbonate solution. The rate of addition should be controlled to maintain the temperature of the quenching solution below 20°C.[5] c. Continue stirring for 15-30 minutes after the addition is complete to ensure all the thionyl chloride has reacted. d. Proceed with a standard aqueous workup, such as extraction with an appropriate organic solvent.

Data at a Glance

Property	Thionyl Chloride (SOCl₂)	Toluene
Molar Mass ( g/mol )	118.97	92.14
Boiling Point (°C)	74.6	110.6
Reactivity with Water	Reacts violently	Insoluble

Table 1: Physical Properties of Thionyl Chloride and Toluene.[6]

Visualizing the Workflow

Caption: Decision tree for selecting the appropriate method for removing residual sulfinyl chloride.

Caption: Visualization of the chemical quenching process for excess sulfinyl chloride.

References

• Technical Support Center: Removal of Excess Thionyl Chloride - Benchchem. (n.d.).
• Removal of residual thionyl chloride from Cyclopent-3-ene-1-carbonyl chloride synthesis. - Benchchem. (n.d.).
• Common Name: THIONYL CHLORIDE HAZARD SUMMARY IDENTIFICATION REASON FOR CITATION HOW TO DETERMINE IF YOU ARE BEING EXPOSED WORKPL - NJ.gov. (n.d.).
• THIONYL CHLORIDE AR - Loba Chemie. (n.d.).
• Which reagents are suitable for decomposing residual thionyl chloride after esterification? - ResearchGate. (2012).
• How to remove thionyl chloride after reaction? - ResearchGate. (2016).
• Thionyl Chloride (SOCl2) And Conversion of Carboxylic Acids to Acid Halides. (2011). Master Organic Chemistry.
• Thionyl chloride - Wikipedia. (n.d.).
• Thionyl Chloride | SOCl2 | CID 24386 - PubChem. (n.d.).
• THIONYL CHLORIDE | CAS No 7719-09-7 | Bionium. (n.d.).
• 10.9 Reactions of Alcohols with Thionyl Chloride - Chemistry LibreTexts. (2019).
• Acid to Acid Chloride - Common Conditions. (n.d.). Organic Chemistry Portal.
• An In-depth Technical Guide to the Reactions of Thionyl Chloride with Water and Alcohols - Benchchem. (n.d.).

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• 2. chem.libretexts.org [chem.libretexts.org]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 11. researchgate.net [researchgate.net]
• 12. Thionyl chloride - Wikipedia [en.wikipedia.org]

Crystallization methods for 5-Bromopyridine-3-sulfinamide

Technical Support Center: Crystallization of 5-Bromopyridine-3-sulfinamide

Status: Active Ticket ID: CRY-5B3S-GUIDE Assigned Specialist: Senior Application Scientist

Executive Summary: The Molecule's "Personality"

Before attempting crystallization, you must understand the physicochemical behavior of 5-Bromopyridine-3-sulfinamide . This is not a standard stable solid; it possesses specific sensitivities that dictate your experimental design.

• Chemical Structure: Pyridine ring (basic nitrogen) + Bromine (lipophilic/heavy atom) + Sulfinamide group (

  ).

• Critical Stability Warning: Unlike sulfonamides (

  ), sulfinamides are oxidation-sensitive. They can easily oxidize to sulfonamides in the presence of air or peroxides in solvents.

  • Implication: Avoid prolonged exposure to air in solution. Use degassed solvents if possible.

• Chirality: The sulfur atom in sulfinamides is a stereogenic center. Unless you have performed an asymmetric synthesis, your material is likely a racemate . Racemates often crystallize as compound crystals (higher lattice energy) or conglomerates.

• Solubility Profile: The molecule is amphiphilic. The bromine adds lipophilicity, while the sulfinamide and pyridine nitrogen add polarity and hydrogen-bonding capability.

Solvent Selection Matrix

Objective: Identify the "Good Solvent" (high solubility at high temp) and "Anti-Solvent" (low solubility).

Solvent Class	Examples	Suitability	Notes
Alcohols	Methanol, Ethanol, IPA	High (Good Solvent)	Excellent H-bond donors/acceptors. Best for cooling crystallization.
Esters	Ethyl Acetate, Isopropyl Acetate	Medium (Good Solvent)	Good for evaporation methods. Less likely to solvate impurities than alcohols.
Chlorinated	DCM, Chloroform	High (Good Solvent)	Good solubility but poor for crystal growth (fast evaporation = amorphous). Use only for transfer.
Alkanes	Hexane, Heptane, Cyclohexane	Low (Anti-Solvent)	Critical for "crashing out" the product.
Ethers	THF, MTBE	Medium/Low	MTBE is an excellent anti-solvent or co-solvent for this class.
Water	Water	Variable	Avoid. pH dependent. Acidic water may hydrolyze the sulfinamide.

Recommended Crystallization Protocols

Method A: Single-Solvent Cooling (Best for Purity)

Use this if your material is >90% pure and you need X-ray quality crystals.

• Preparation: Weigh 100 mg of 5-Bromopyridine-3-sulfinamide into a 4 mL vial.

• Dissolution: Add Ethanol (absolute) dropwise while heating the vial to 60°C (water bath). Add just enough solvent to dissolve the solid completely.

  • Tech Tip: If the solution is yellow/orange, activated carbon treatment may be needed, but perform this rapidly to avoid oxidation.

• Filtration: Filter the hot solution through a 0.45 µm PTFE syringe filter into a pre-warmed clean vial.

• Cooling: Cap the vial tightly. Place it in a Dewar flask with hot water (60°C) and allow it to cool to room temperature overnight (slow cooling).

• Harvest: If no crystals form after 24 hours, move to 4°C (fridge).

Method B: Anti-Solvent Vapor Diffusion (Best for Small Scale/Screening)

Use this for <50 mg amounts or if thermal stability is a concern.

• Inner Vial: Dissolve 20 mg of compound in 0.5 mL Methanol or THF in a small (1.5 mL) vial. Ensure it is not fully full.

• Outer Vial: Place the small vial (uncapped) inside a larger (20 mL) scintillation vial.

• Anti-Solvent: Add 3-5 mL of Heptane or Pentane to the outer vial. The liquid level should be below the rim of the inner vial.

• Equilibrium: Cap the outer vial tightly. The volatile anti-solvent will diffuse into the inner vial, slowly lowering solubility and inducing nucleation.

Troubleshooting Guide (FAQ)

Q1: My solution turned into a milky oil instead of crystals. What happened?

Diagnosis: You have encountered "Oiling Out" (Liquid-Liquid Phase Separation). This happens when the crystallization temperature is lower than the phase separation temperature. Immediate Fix:

• Re-heat the mixture until it becomes a clear single phase again.

• Add more solvent (dilute the system). Oiling out often occurs because the concentration is too high.

• Seed it: Add a tiny crystal of the product (if available) to the clear solution at a temperature just above where it oiled out previously.

• Change Solvent: Switch from Methanol/Heptane to Ethyl Acetate/Heptane. Alcohols sometimes promote oiling in lipophilic amines.

Q2: The solid is precipitating, but it looks like an amorphous powder.

Diagnosis: Nucleation was too fast (High Supersaturation). Fix:

• Slow down: If using anti-solvent, add it dropwise over 1 hour, not all at once.

• Reduce agitation: Stir slower. High shear can shatter crystals into fines.

• Thermal Cycling: Heat the slurry to dissolve the "fines" and cool it down slowly again. Repeat 3-4 times to ripen the crystals (Ostwald Ripening).

Q3: My product turned into a sulfonamide (M+16 mass shift).

Diagnosis: Oxidation occurred during crystallization. Fix:

• Degas solvents: Sparge your ethanol/methanol with Nitrogen or Argon for 15 mins before use.

• Avoid peroxides: Do not use old THF or Ethers that may contain peroxides.

• Lower Temperature: Crystallize at 4°C or -20°C rather than room temperature.

Diagnostic Workflow: The "Oiling Out" Decision Tree

Use this logic flow when your crystallization fails to produce solids.

Figure 1: Decision tree for troubleshooting common crystallization failures, specifically addressing the "oiling out" phenomenon common in pyridine-sulfinamides.

References & Authoritative Grounding

• Mullin, J. W. (2001). Crystallization. 4th Edition. Butterworth-Heinemann. (The foundational text for solubility curves and supersaturation theory).

• Myerson, A. S. (2002). Handbook of Industrial Crystallization. 2nd Edition. Butterworth-Heinemann. (Source for anti-solvent and cooling protocols).

• Ääritalo, T. (2025).[1] "Sulfenamides, Sulfinamides and Sulfonamides as flame retardants - similarities and differences in the mechanism of action." Polymer Degradation and Stability, 239, 111370.[1] Link (Key reference for the thermal stability and oxidation risks of sulfinamides vs. sulfonamides).[1]

• Vugmeyster, Y., et al. (2021).[2] "In Pursuit of Multicomponent Crystals of the Sulfa Drugs Sulfapyridine..." Crystal Growth & Design, 22(1). Link (Provides relevant data on hydrogen bonding motifs in pyridine-sulfonamide analogs).

• Görbitz, C. H. (2024). "Crystallization from solution versus mechanochemistry..." Scientific Reports. Link (Comparative methods for crystallizing complex aromatic amines).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Crystallization from solution versus mechanochemistry to obtain double-drug multicomponent crystals of ethacridine with salicylic/acetylsalicylic acids - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation of 5-Bromopyridine-3-sulfinamide

This guide provides an in-depth analysis of the predicted mass spectrometry fragmentation of 5-Bromopyridine-3-sulfinamide. As a compound of interest in medicinal chemistry and drug development, understanding its behavior under mass spectrometric conditions is crucial for its accurate identification and structural elucidation. This document will compare and contrast potential fragmentation pathways under various ionization techniques, offering a predictive framework based on established principles of mass spectrometry and the known fragmentation of related chemical moieties.

Introduction

Predicted Mass Spectrum and Isotopic Signature

The molecular formula for 5-Bromopyridine-3-sulfinamide is C₅H₅BrN₂OS. The presence of bromine, which has two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 natural abundance, will result in a characteristic isotopic pattern for the molecular ion and any bromine-containing fragments.[4][5] This M+2 peak, with nearly equal intensity to the monoisotopic peak (M), is a key diagnostic feature for the presence of a single bromine atom in a molecule.[4]

The monoisotopic mass of the neutral molecule is calculated to be approximately 219.93 Da (using ⁷⁹Br). Therefore, under soft ionization conditions such as electrospray ionization (ESI), the protonated molecule [M+H]⁺ would be observed at m/z 220.94 and 222.94.

Proposed Fragmentation Pathways

The fragmentation of 5-Bromopyridine-3-sulfinamide is anticipated to be influenced by the lability of the S-N bond in the sulfinamide group and the stability of the pyridine ring. We will explore the likely fragmentation pathways under collision-induced dissociation (CID) in a tandem mass spectrometer.

Primary Fragmentation: Cleavage of the Sulfinamide Group

The most probable initial fragmentation event is the cleavage of the relatively weak sulfur-nitrogen bond of the sulfinamide group. This can occur in several ways, leading to characteristic neutral losses.

A key fragmentation pathway for related sulfonamides involves the loss of SO₂.[2][3] For a sulfinamide, the analogous loss would be of sulfur monoxide (SO).

• Neutral Loss of SO (48 Da): The protonated molecule at m/z 220.94 could lose a molecule of sulfur monoxide to yield a fragment ion at m/z 172.94. This fragment would correspond to protonated 5-bromo-3-aminopyridine.

• Cleavage of the S-N Bond: Homolytic or heterolytic cleavage of the S-N bond is a common fragmentation pathway for sulfonamides.[2][6] For our target molecule, this would lead to the formation of the 5-bromopyridine-3-sulfonyl cation at m/z 203.92 (with loss of NH₂) or the 5-bromopyridin-3-yl cation at m/z 155.95 (with loss of H₂NSO).

The following diagram illustrates these primary fragmentation pathways.

Caption: Proposed primary fragmentation pathways of protonated 5-Bromopyridine-3-sulfinamide.

Secondary Fragmentation of the Pyridine Ring

The initial fragment ions can undergo further fragmentation, primarily involving the pyridine ring.

• Fragmentation of the [M+H - SO]⁺ ion (m/z 172.94): This ion, corresponding to protonated 5-bromo-3-aminopyridine, would likely undergo fragmentation typical of halogenated pyridines. This could involve the loss of HCN (27 Da) to yield a fragment at m/z 145.94, or the loss of the bromine radical (79/81 Da) to produce an ion at m/z 93.94.

• Fragmentation of the [5-Bromopyridin-3-yl]⁺ ion (m/z 155.95): This fragment could also lose HCN to form an ion at m/z 128.95.

The visualization below outlines these subsequent fragmentations.

Caption: Secondary fragmentation pathways of key fragment ions.

Comparison with 5-Bromopyridine-3-sulfonamide

It is instructive to compare the expected fragmentation of 5-Bromopyridine-3-sulfinamide with its sulfonamide analogue, 5-Bromopyridine-3-sulfonamide. The latter has a molecular formula of C₅H₅BrN₂O₂S and a monoisotopic mass of approximately 235.92 Da.

The primary difference in fragmentation would be the initial neutral loss from the sulfonyl group. For the sulfonamide, the characteristic neutral loss is SO₂ (64 Da).[1][3] This would lead to a fragment ion at m/z 172.94, which is identical to the fragment expected from the loss of SO from the sulfinamide. This convergence of fragmentation pathways highlights the importance of accurate mass measurements of the precursor ion to distinguish between the two compounds.

The table below summarizes the key predicted fragments for both compounds.

Fragment Ion	Proposed Structure	5-Bromopyridine-3-sulfinamide m/z (⁷⁹Br / ⁸¹Br)	5-Bromopyridine-3-sulfonamide m/z (⁷⁹Br / ⁸¹Br)
[M+H]⁺	Protonated Molecule	220.94 / 222.94	236.93 / 238.93
[M+H - SO]⁺	Protonated 5-bromo-3-aminopyridine	172.94 / 174.94	-
[M+H - SO₂]⁺	Protonated 5-bromo-3-aminopyridine	-	172.94 / 174.94
[C₅H₄BrNSO]⁺	5-Bromopyridine-3-sulfonyl cation	203.92 / 205.92	-
[C₅H₄BrN]⁺	5-Bromopyridin-3-yl cation	155.95 / 157.95	155.95 / 157.95

Experimental Protocol

To validate these predictions, the following experimental protocol is recommended:

• Sample Preparation: Dissolve 5-Bromopyridine-3-sulfinamide in a suitable solvent such as methanol or acetonitrile at a concentration of 1 µg/mL.

• Mass Spectrometry Analysis:

  • Ionization: Use electrospray ionization (ESI) in positive ion mode.

  • Mass Analyzer: A high-resolution mass spectrometer such as a Q-TOF or Orbitrap is recommended for accurate mass measurements.

  • MS1 Scan: Acquire a full scan mass spectrum to identify the protonated molecule and its isotopic pattern.

  • MS/MS (Tandem MS): Select the monoisotopic peak of the protonated molecule (m/z 220.94) as the precursor ion for collision-induced dissociation (CID).

  • Collision Energy: Apply a range of collision energies (e.g., 10-40 eV) to observe both primary and secondary fragment ions.

Conclusion

This guide provides a comprehensive, albeit predictive, analysis of the mass spectrometry fragmentation of 5-Bromopyridine-3-sulfinamide. By leveraging the known fragmentation patterns of related chemical structures, we have proposed a set of characteristic fragment ions and neutral losses that can be used for its identification. The key diagnostic features are the isotopic pattern of bromine, the initial loss of sulfur monoxide, and the subsequent fragmentation of the pyridine ring. A comparison with the sulfonamide analogue highlights the subtle but critical differences in their mass spectra. The experimental protocol outlined will enable researchers to confirm these predictions and build a robust analytical method for this compound.

References

• Klagkou, K., Pullen, F., Harrison, M., Organ, A., Firth, A., & Langley, G. J. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373–2379. [Link]

• ResearchGate. (n.d.). Fragmentation pathways of sulphonamides under elctrospray tandem mass spectrometric conditions | Request PDF. Retrieved February 7, 2024, from [Link]

• Kokotou, M. G. (2020). Study of the Fragmentation Pathways of Sulfonamides by High-resolution Mass Spectrometry: Application to their Detection in Plasma by Direct Infusion. Current Pharmaceutical Analysis, 16(5), 513–519. [Link]

• Li, Y., et al. (2019). Fragmentation pathways of deprotonated amide-sulfonamide CXCR4 inhibitors investigated by ESI-IT-MSn , ESI-Q-TOF-MS/MS and DFT calculations. Journal of Mass Spectrometry, 54(11), 896-905. [Link]

• ResearchGate. (n.d.). Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry | Request PDF. Retrieved February 7, 2024, from [Link]

• PubChem. (n.d.). 5-bromopyridine-3-sulfonamide. Retrieved February 7, 2024, from [Link]

• Sun, M., Dai, W., & Liu, D. Q. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of Mass Spectrometry, 43(3), 383–393. [Link]

• ACS Publications. (n.d.). KHMDS-Mediated Direct Heteroarylation of C(sp 3 )-H Bonds of 9,10-Dihydroacridines and Analogues for Discovery of Potent Antimicrobial Agents. Retrieved February 7, 2024, from [Link]

• Chemistry LibreTexts. (2023, August 29). Organic Compounds Containing Halogen Atoms. Retrieved February 7, 2024, from [Link]

• Pearson. (n.d.). The molecule that gave the mass spectrum shown here contains a ha.... Retrieved February 7, 2024, from [Link]

• PubChem. (n.d.). 5-Bromopyrimidine. Retrieved February 7, 2024, from [Link]

• MSU chemistry. (n.d.). Mass Spectrometry. Retrieved February 7, 2024, from [Link]

• PubChem. (n.d.). Pyridine-3-sulfonamide. Retrieved February 7, 2024, from [Link]

• PubChem. (n.d.). 5-bromopyridine-3-sulphonic acid. Retrieved February 7, 2024, from [Link]

• Scientific & Academic Publishing. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99. [Link]

• MDPI. (2023). Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. Separations, 10(9), 493. [Link]

• Chemistry LibreTexts. (2023, August 29). Fragmentation Patterns in Mass Spectra. Retrieved February 7, 2024, from [Link]

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• 2. researchgate.net [researchgate.net]
• 3. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Mass Spectrometry [www2.chemistry.msu.edu]
• 6. researchgate.net [researchgate.net]

Comparative Analysis of tert-Butylsulfinamide and 5-Bromopyridine-3-sulfinamide in Asymmetric Synthesis

An In-Depth Technical Guide:

This guide provides a comprehensive comparison of two pivotal chiral auxiliaries in asymmetric synthesis: the well-established tert-butylsulfinamide (Ellman's auxiliary) and the emerging class of heteroaryl sulfinamides, represented here by 5-Bromopyridine-3-sulfinamide. Our objective is to furnish researchers, scientists, and drug development professionals with a detailed analysis of their respective structural attributes, performance in the synthesis of chiral amines, and potential for broader applications, supported by experimental data and established chemical principles.

While tert-butylsulfinamide has a vast and well-documented history of application, direct comparative experimental data for 5-Bromopyridine-3-sulfinamide is not yet widely available in the literature. Therefore, this guide will leverage data from analogous aryl sulfinamides, such as p-toluenesulfinamide, to project the performance and unique characteristics of the 5-Bromopyridine-3-sulfinamide scaffold.

Introduction to Chiral Sulfinamides as Ammonia Equivalents

The asymmetric synthesis of chiral amines is a cornerstone of modern medicinal chemistry, as amine functionalities are ubiquitous in pharmaceuticals and bioactive natural products.[1] Chiral sulfinamides have emerged as exceptionally effective reagents for this purpose, serving as chiral ammonia equivalents.[2][3] The methodology, pioneered by Jonathan A. Ellman, typically involves the condensation of a chiral sulfinamide with an aldehyde or ketone to form an N-sulfinylimine.[4] The sulfinyl group then acts as a powerful chiral directing group for the diastereoselective addition of a nucleophile to the imine C=N bond. Subsequent facile removal of the sulfinyl group under acidic conditions yields the desired chiral primary amine with a high degree of enantiopurity.[5]

tert-Butylsulfinamide has become the gold standard in this field due to its high stereoselectivity, broad substrate scope, and the robustness of the auxiliary.[3] However, the exploration of aryl and heteroaryl sulfinamides, such as 5-Bromopyridine-3-sulfinamide, offers the potential for new reactivity, alternative cleavage strategies, and opportunities for late-stage functionalization.[6][7]

Structural & Physicochemical Properties: A Tale of Two Substituents

The fundamental difference between these two auxiliaries lies in the nature of the group attached to the stereogenic sulfur atom: a bulky, electron-donating alkyl group versus an electron-deficient, planar aromatic ring. This distinction has profound implications for their steric and electronic properties.

Property	tert-Butylsulfinamide	5-Bromopyridine-3-sulfinamide
Structure		Structure not readily available - Hypothetical
Molecular Formula	C₄H₁₁NOS	C₅H₅BrN₂OS
Molecular Weight	121.20 g/mol	237.08 g/mol (as sulfonamide)
Sulfur Substituent	tert-Butyl (Alkyl)	5-Bromopyridin-3-yl (Heteroaryl)
Key Steric Feature	Bulky, tetrahedral	Planar, less sterically demanding
Key Electronic Feature	Electron-donating (+I effect)	Electron-withdrawing (-I, -M effects)

Steric Effects

The tert-butyl group is sterically demanding, which is a key factor in the high diastereoselectivity observed in nucleophilic additions to the derived N-sulfinylimines.[8] It effectively shields one face of the imine, directing the incoming nucleophile to the opposite face. In contrast, the planar 5-bromopyridyl group presents a significantly different steric environment. While still providing facial discrimination, its reduced bulk compared to the t-butyl group might influence the degree of stereocontrol.[9]

Electronic Effects

The electronic properties of the two substituents are diametrically opposed.

• tert-Butyl Group: As an alkyl group, it is weakly electron-donating through an inductive effect (+I), which slightly increases the electron density on the sulfur atom.

• 5-Bromopyridyl Group: The pyridine ring is inherently electron-deficient due to the electronegativity of the nitrogen atom.[10] The bromine atom further withdraws electron density through a strong inductive effect (-I).[11] This net electron-withdrawing character makes the sulfur atom in 5-Bromopyridine-3-sulfinamide more electrophilic. This increased electrophilicity can impact the stability and reactivity of the corresponding N-sulfinylimines, potentially making them more susceptible to nucleophilic attack but also potentially more prone to hydrolysis.

Asymmetric Synthesis of Chiral Amines: A Comparative Workflow

The core application for both auxiliaries is the asymmetric synthesis of chiral amines. The general workflow is a three-step process, as illustrated below.

Caption: General workflow for asymmetric amine synthesis.

Performance of tert-Butylsulfinamide (Ellman's Auxiliary)

The use of tert-butylsulfinamide is characterized by its reliability and high efficiency.

• Imine Formation: Condensation with a wide range of aldehydes and ketones proceeds in high yield, typically using a Lewis acid catalyst like Ti(OEt)₄ or CuSO₄.[1] The resulting N-tert-butanesulfinyl imines are generally stable enough for purification by chromatography, although ketimines can be more sensitive to moisture.

• Diastereoselective Addition: Nucleophilic additions of organometallic reagents (Grignard, organolithium, etc.) proceed with excellent diastereoselectivity, often exceeding 95:5 d.r.[5] The stereochemical outcome is highly predictable, arising from a chelated, chair-like transition state where the metal coordinates to both the imine nitrogen and the sulfinyl oxygen.

• Auxiliary Cleavage: The tert-butylsulfinyl group is readily removed under mild acidic conditions (e.g., HCl in an alcohol solvent), affording the free amine salt.[12] The auxiliary can be recovered and recycled, although it is often racemized during the cleavage process.[12]

Projected Performance of 5-Bromopyridine-3-sulfinamide

Based on the chemistry of other aryl sulfinamides, such as p-toluenesulfinamide, we can project the performance of the 5-bromopyridyl analogue.[4][7]

• Imine Formation: Condensation should proceed similarly to the tert-butyl variant. The electron-withdrawing nature of the pyridyl ring may activate the sulfinamide for this reaction. The resulting N-(5-bromopyridin-3-yl)sulfinyl imines are expected to be stable, and their aromaticity provides a useful UV chromophore for monitoring reactions by TLC or HPLC.[7]

• Diastereoselective Addition: High levels of diastereoselectivity are also expected, as demonstrated by other aryl sulfinamides.[6][7] However, the precise level of stereocontrol relative to the tert-butyl system would require direct experimental comparison. The pyridine nitrogen introduces an additional potential coordination site for the organometallic reagent, which could either enhance or interfere with the standard chelation model, possibly leading to different stereochemical outcomes or requiring different reaction conditions.

• Auxiliary Cleavage: The cleavage of aryl sulfinyl groups can sometimes require different conditions compared to the tert-butyl group. While acidic cleavage is standard, the specific acid and conditions might need optimization. The stability of the S-C(aryl) bond is different from the S-C(alkyl) bond.

Comparative Performance Data

The following table summarizes typical experimental results for nucleophilic additions to N-sulfinylimines derived from tert-butylsulfinamide and, for comparison, p-toluenesulfinamide as a proxy for an aryl sulfinamide system.

Aldehyde	Nucleophile	Auxiliary	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
Benzaldehyde	EtMgBr	(R)-tert-Butylsulfinamide	>99:1	96	[5]
Isovaleraldehyde	PhMgBr	(R)-tert-Butylsulfinamide	98:2	94	[5]
Benzaldehyde	MeMgBr	(R)-tert-Butylsulfinamide	96:4	98	[5]
Benzaldehyde	EtMgBr	(R)-p-Toluenesulfinamide	98:2	95	[13],[14]
3-Phenylpropanal	MeLi	(S)-p-Toluenesulfinamide	95:5	85	[7]

As the data indicates, both alkyl and aryl sulfinamides are capable of inducing very high levels of stereoselectivity.

Unique Attributes & Advanced Applications

tert-Butylsulfinamide: The Proven Workhorse

The reliability and extensive validation of tert-butylsulfinamide have led to its use in thousands of publications and patents, including the large-scale synthesis of numerous drug candidates and approved pharmaceuticals.[1] Its applications extend beyond simple amine synthesis to the construction of complex nitrogen-containing heterocycles, amino acids, and natural products.[1][5]

5-Bromopyridine-3-sulfinamide: A Platform for Diversity

The most compelling potential advantage of a 5-Bromopyridine-3-sulfinamide auxiliary lies in its capacity for post-synthetic modification. The bromine atom on the pyridine ring serves as a versatile synthetic handle for a wide array of transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig).

This opens up a powerful strategy for diversity-oriented synthesis, as illustrated in the workflow below.

Sources

• 1. N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Asymmetric synthesis of amines using tert-butanesulfinamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Asymmetric synthesis of amines using tert-butanesulfinamide | Springer Nature Experiments [experiments.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. Applications of aryl-sulfinamides in the synthesis of N-heterocycles - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. Applications of aryl-sulfinamides in the synthesis of N-heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Steric Effects of N-Alkyl Group on the Base-Induced Nitrogen to Carbon Rearrangement of Orthogonally Protected N-Alkyl Arylsulphonamides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]
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• 12. bristol.ac.uk [bristol.ac.uk]
• 13. chemimpex.com [chemimpex.com]
• 14. chemimpex.com [chemimpex.com]

13C NMR shifts of C-3 and C-5 in bromopyridine derivatives

This guide is structured to serve as a definitive technical reference for distinguishing bromopyridine isomers using

C NMR. It synthesizes experimental data with mechanistic interpretation to allow researchers to validate structural assignments confidently.

Technical Guide: C NMR Shifts of C-3 and C-5 in Bromopyridine Derivatives

Executive Summary & Critical Data

In bromopyridine derivatives, the assignment of C-3 and C-5 is frequently complicated by the competing electronic effects of the ring nitrogen and the bromine substituent. Correct assignment is critical for validating regioselectivity in cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

Key Diagnostic Rule:

• C-Br (Ipso): Exhibits a characteristic upfield shift (shielding) relative to the parent pyridine, contrary to the expected deshielding from electronegativity. This is due to the Heavy Atom Effect .

• C-H (Ortho to Br): Exhibits a downfield shift (deshielding) due to the paramagnetic deshielding contribution of the halogen.

Summary Table: Chemical Shifts ( , ppm) in CDCl

Values are approximate and may vary by

0.5 ppm depending on concentration and temperature.

Compound	C-2	C-3	C-4	C-5	C-6
Pyridine	149.9	123.8	135.9	123.8	149.9
2-Bromopyridine	142.4 (Ipso)	128.4	138.6	122.8	150.3
3-Bromopyridine	150.5	120.5 (Ipso)	138.0	124.5	147.8
4-Bromopyridine	151.0	126.8	133.5 (Ipso)	126.8	151.0

Mechanistic Framework: Why Shifts Change

To interpret these spectra correctly, one must understand the three competing forces acting on the pyridine ring carbons.

A. The Nitrogen Effect (Pyridinic Sink)

The nitrogen atom is an electron sink via the Inductive effect (-I).

• Result: C-2 and C-6 are significantly deshielded (~150 ppm) due to their proximity to nitrogen. C-3 and C-5 are less affected (~124 ppm).

B. The Bromine Heavy Atom Effect (Spin-Orbit Coupling)

Unlike chlorine or fluorine, bromine is a "heavy" atom. The large electron cloud introduces relativistic spin-orbit coupling that affects the shielding tensor of the attached carbon.

• Mechanism: This relativistic effect introduces a shielding contribution that opposes the electronegative deshielding.

• Observation: The ipso carbon (C-Br) appears upfield (lower ppm) than expected.

  • Example: In 3-bromopyridine, C-3 appears at ~120.5 ppm, which is shielded relative to the unsubstituted C-3 of pyridine (123.8 ppm).

C. Ortho-Deshielding

Carbons ortho to the bromine atom (adjacent C-H) typically experience deshielding due to the "Steric" or "Van der Waals" effect and the paramagnetic contribution of the halogen lone pairs.

• Example: In 2-bromopyridine, C-3 (ortho to Br) shifts downfield to ~128.4 ppm (vs 123.8 ppm in pyridine).

Comparative Analysis: C-3 vs. C-5

The distinction between C-3 and C-5 is the most common challenge in 2-substituted pyridines.

Case 1: 2-Bromopyridine[1]

• C-3 (

  128.4): Located ortho to the Bromine. It feels the deshielding effect of the halogen.

• C-5 (

  122.8): Located para to the Bromine. It is relatively unaffected by the bromine and remains close to the parent pyridine value (123.8 ppm).

• Differentiation: C-3 is significantly downfield (+5.6 ppm) relative to C-5.

Case 2: 3-Bromopyridine

• C-3 (

  120.5): This is the ipso carbon. It is quaternary (low intensity) and shielded by the Heavy Atom Effect.

• C-5 (

  124.5): Located meta to the Bromine. It remains protonated and has high intensity.

• Differentiation: C-3 is upfield relative to C-5 and appears as a low-intensity singlet in proton-decoupled spectra.

Experimental Protocols

To ensure data integrity, follow this self-validating protocol.

Protocol A: Sample Preparation & Acquisition[3]

• Solvent: Use CDCl

  (77.16 ppm triplet reference). Avoid DMSO- for initial characterization as solvent peaks can obscure the C-4/C-5 region (~39.5 ppm) and coordination with Nitrogen can shift peaks.

• Concentration: Prepare a solution of 30–50 mg of compound in 0.6 mL solvent. High concentration is required to see quaternary C-Br carbons clearly.

• Relaxation Delay (

  ):

  • Standard

    C runs often use sec.

  • Critical Step: For bromopyridines, increase

    to 3.0–5.0 seconds . The quaternary C-Br carbon has a long relaxation time. A short delay will suppress this peak, leading to "missing carbon" errors.

Protocol B: Validation Workflow (Isomer Distinction)

Use this logic flow to distinguish between 2,3-dibromopyridine and 2,5-dibromopyridine .

Figure 1: Decision tree for distinguishing dibromopyridine isomers using C-Br shift logic.

References

• AIST Spectral Database for Organic Compounds (SDBS). "13C NMR spectrum of Pyridine." SDBS No. 518.[1] [Link]

• Royal Society of Chemistry. "Supporting Information: Synthesis of substituted pyridines." RSC Advances. [Link]

• Fulmer, G. R., et al. "NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents."[2] Organometallics, 2010, 29(9), 2176–2179.[2] [Link]

• Breitmaier, E., & Voelter, W. (1987). Carbon-13 NMR Spectroscopy: High-Resolution Methods and Applications in Organic Chemistry and Biochemistry. VCH.

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• 1. paulussegroup.com [paulussegroup.com]
• 2. epfl.ch [epfl.ch]